2-(3,4-dimethylphenyl)-2-oxoethyl 4-(cyclohexylamino)-4-oxobutanoate

• IUPAC Name: [2-(3,4-dimethylphenyl)-2-oxoethyl] 4-(cyclohexylamino)-4-oxobutanoate
• InChI: InChI=1S/C20H27NO4/c1-14-8-9-16(12-15(14)2)18(22)13-25-20(24)11-10-19(23)21-17-6-4-3-5-7-17/h8-9,12,17H,3-7,10-11,13H2,1-2H3,(H,21,23)
• InChI Key: VMJGLNXODFVMCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)COC(=O)CCC(=O)NC2CCCCC2)C
• Molecular Formula: C20H27NO4
• Molecular Weight: 345.4 g/mol

Description

The compound is an organic molecule with multiple functional groups. It contains a phenyl ring, which is a common structure in many organic compounds. The presence of the oxoethyl and cyclohexylamino groups suggests that it might have interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact process would depend on the specific reactions used.

Molecular Structure Analysis

The molecular structure of a compound like this could be determined using techniques such as X-ray crystallography, NMR spectroscopy, or mass spectrometry.

Chemical Reactions Analysis

The compound’s reactivity would depend on its functional groups. The phenyl ring might undergo electrophilic aromatic substitution, while the oxoethyl and cyclohexylamino groups could participate in various addition or substitution reactions.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and stability could be determined experimentally.

Mechanism of Action

If this compound has biological activity, its mechanism of action would depend on its structure and the specific biological targets it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could also involve investigating its mechanism of action if it has biological activity.